Cas no 392290-23-2 (N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 392290-23-2
• MF: C₂₃H₁₅ClN₂O₄
• MW: 418.829204797745
• CID: 5940694
• PubChem ID: 4295908
• Update Time: 2025-05-21

N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• 2H-Isoindole-2-acetamide, N-(3-benzoyl-4-chlorophenyl)-1,3-dihydro-1,3-dioxo-
• F0412-0311
• SR-01000442107-1
• Oprea1_305416
• SR-01000442107
• AKOS024576519
• 392290-23-2
• EU-0072524
• N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxoisoindol-2-yl)acetamide

• Inchi： 1S/C23H15ClN2O4/c24-19-11-10-15(12-18(19)21(28)14-6-2-1-3-7-14)25-20(27)13-26-22(29)16-8-4-5-9-17(16)23(26)30/h1-12H,13H2,(H,25,27)
• InChI Key： AFXBAPNUTSBZKT-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=CC=C(Cl)C(C(=O)C2=CC=CC=C2)=C1)=O

Computed Properties

• Exact Mass: 418.072
• Monoisotopic Mass: 418.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 663.5±55.0 °C(Predicted)
• pka: 12.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

Introduction to N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 392290-23-2)

N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 392290-23-2, represents a confluence of structural complexity and functional diversity, making it a subject of intense research interest. The molecular architecture of this compound incorporates key pharmacophoric elements that are pivotal in the design of novel therapeutic agents.

The structural motif of N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is characterized by the presence of a benzoyl group attached to a chlorophenyl ring, which is further linked to an acetamide moiety. This arrangement not only imparts unique electronic properties but also suggests potential interactions with biological targets. The presence of the 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold within the molecule adds another layer of complexity, providing a framework that can be modulated for enhanced biological activity.

In recent years, there has been a surge in the exploration of heterocyclic compounds as pharmacological intermediates. The isoindole core in N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is particularly noteworthy due to its ability to engage in multiple hydrogen bonding interactions and its stability under various chemical conditions. These attributes make it an attractive scaffold for the development of drugs targeting a wide range of diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. The benzoyl and chlorophenyl groups are known to enhance binding affinity to biological receptors, while the acetamide moiety can serve as a hinge region for further derivatization. This versatility has led to its incorporation in numerous synthetic strategies aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways and as a modulator of receptor activity. Such insights have paved the way for new drug discovery initiatives focused on leveraging this compound's unique structural features.

The synthesis of N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidations have been employed to construct the complex framework of this molecule efficiently.

From a mechanistic standpoint, the reactivity of the 1,3-dioxo group within the isoindole scaffold offers intriguing possibilities for further functionalization. This region can undergo nucleophilic addition reactions or undergo electrocyclization processes under specific conditions, allowing for the introduction of additional pharmacophoric elements. Such transformations have been explored in recent synthetic efforts aimed at generating derivatives with enhanced biological activity.

The pharmacological profile of N-(3-benzoyl-4-chlorophenyl)-2-(1,3-dioxo - - - - - - - hydro - - - - isoindol - - - - )acetamide is still being elucidated through both experimental and computational studies. Initial investigations have suggested that this compound exhibits promising activity against certain enzymatic targets associated with metabolic disorders and inflammatory diseases. Further research is warranted to fully characterize its therapeutic potential and to identify any off-target effects that may arise from its complex structure.

In conclusion, N-(3-benzoyl - 4-chlorophenyl ) - ( )acetamide (CAS No . ) is a structurally intricate and functionally diverse compound that holds significant promise in pharmaceutical research . Its unique molecular features , coupled with recent advances in synthetic and computational chemistry , make it an attractive candidate for further exploration . As our understanding of its properties continues to grow , so too will its potential applications in drug discovery and development .